Cas no 2195938-18-0 (1-(1-methylpiperidin-4-yl)oxyisoquinoline)

• Product Name: 1-(1-methylpiperidin-4-yl)oxyisoquinoline
• CAS No: 2195938-18-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5325470
• Update Time: 2025-10-30

1-(1-methylpiperidin-4-yl)oxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-[(1-methyl-4-piperidinyl)oxy]-
• 1-(1-methylpiperidin-4-yl)oxyisoquinoline

• Inchi： 1S/C15H18N2O/c1-17-10-7-13(8-11-17)18-15-14-5-3-2-4-12(14)6-9-16-15/h2-6,9,13H,7-8,10-11H2,1H3
• InChI Key： VBYOZSDBNNPOPX-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C)CC2)C2=C(C=CC=C2)C=CN=1

Additional information on 1-(1-methylpiperidin-4-yl)oxyisoquinoline

1-(1-Methylpiperidin-4-yl)oxyisoquinoline: A Comprehensive Overview

The compound with CAS No. 2195938-18-0, commonly referred to as 1-(1-methylpiperidin-4-yl)oxyisoquinoline, has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

Isoquinoline derivatives have long been recognized for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The 1-(1-methylpiperidin-4-yl)oxyisoquinoline structure incorporates a piperidine ring fused with an isoquinoline moiety, which contributes to its enhanced bioavailability and pharmacokinetic properties. Researchers have recently explored the compound's ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as a novel anti-inflammatory agent.

The synthesis of 1-(1-methylpiperidin-4-yl)oxyisoquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects on biological systems. These developments have significantly improved the scalability and cost-effectiveness of the synthesis process.

In terms of applications, 1-(1-methylpiperidin-4-yl)oxyisoquinoline has shown promise in preclinical models of neurodegenerative diseases. Studies published in 2023 demonstrate its ability to cross the blood-brain barrier and interact with targets associated with Alzheimer's disease, such as beta-secretase. This finding underscores its potential as a lead compound for developing treatments targeting central nervous system disorders.

Moreover, the compound's unique pharmacokinetic profile has been extensively studied. Research indicates that 1-(1-methylpiperidin-4-yl)oxyisoquinoline exhibits favorable absorption and metabolism characteristics, which are essential for oral drug delivery. Its stability under physiological conditions further enhances its suitability for therapeutic use.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the compound's bioavailability while minimizing off-target effects. These studies leverage advanced computational chemistry tools to predict the compound's interactions with various biological systems, paving the way for more efficient drug design.

In conclusion, 1-(1-methylpiperidin-4-yl)oxyisoquinoline represents a significant advancement in isoquinoline-based drug discovery. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable asset in the development of novel therapeutics. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.